Cas no 100694-13-1 (6H-Purin-6-one,1,9-dihydro-, labeled with tritium)

• Product Name: 6H-Purin-6-one,1,9-dihydro-, labeled with tritium
• CAS No: 100694-13-1
• MF: C₅H₅ClN₄O
• MW: 174.580508232117
• CID: 124190
• PubChem ID: 136662830
• Update Time: 2025-04-18

6H-Purin-6-one,1,9-dihydro-, labeled with tritium Chemical and Physical Properties

Names and Identifiers

• 6H-Purin-6-one,1,9-dihydro-, labeled with tritium
• HYPOXANTHINE MONOHYDROCHLORIDE, [8-3H]
• HYPOXANTHINE MONOHYDROCHLORIDE, H
• HYPOXANTHINE MONOHYDROCHLORIDE [3H(G)]
• HYPOXANTHINE MONOHYDROCHLORIDE [3H(G)]-
• 100694-13-1
• 8-tritio-1,9-dihydropurin-6-one;hydrochloride
• Hypoxanthine monohydrochloride,[8-3h]

• Inchi： 1S/C5H4N4O.ClH/c10-5-3-4(7-1-6-3)8-2-9-5;/h1-2H,(H2,6,7,8,9,10);1H/i1T;
• InChI Key： HHQJQDNNYDGYLQ-PXDSPCEXSA-N
• SMILES： Cl.O=C1C2=C(N=CN1)NC([3H])=N2

Computed Properties

• Exact Mass: 174.02300
• Monoisotopic Mass: 172.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.1A^2

Experimental Properties

• PSA: 74.43000
• LogP: 0.44820